Cas no 129248-61-9 (2,4,6-trichlorophenyl methanesulfonate)

2,4,6-Trichlorophenyl methanesulfonate is a specialized organic compound used primarily as an alkylating or sulfonating agent in synthetic chemistry. Its key advantages include high reactivity due to the electron-withdrawing trichlorophenyl group, which enhances its efficiency in nucleophilic substitution reactions. The compound is particularly valuable in the synthesis of complex molecules, where selective sulfonation is required. Its stability under standard storage conditions and well-defined reactivity profile make it a reliable reagent for controlled functionalization. Additionally, it is often employed in pharmaceutical and agrochemical research for introducing methanesulfonate groups into target structures. Proper handling is essential due to its potential lachrymatory and irritant properties.

2,4,6-trichlorophenyl methanesulfonate structure

129248-61-9 structure

Product Name:2,4,6-trichlorophenyl methanesulfonate

CAS No:129248-61-9

MF:C₇H₅Cl₃O₃S

MW:275.536798238754

CID:4504260

PubChem ID:4411036

Update Time:2025-10-29

2,4,6-trichlorophenyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

- Phenol, 2,4,6-trichloro-, 1-methanesulfonate
- 2,4,6-trichlorophenyl methanesulfonate
- AKOS024336116
- 664-884-5
- 129248-61-9
- Inchi： 1S/C7H5Cl3O3S/c1-14(11,12)13-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
- InChI Key： RETMUCXYMQKDDY-UHFFFAOYSA-N
- SMILES： CS(OC1=C(Cl)C=C(Cl)C=C1Cl)(=O)=O

Computed Properties

Exact Mass: 273.902498Da
Monoisotopic Mass: 273.902498Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 51.8Å²

2,4,6-trichlorophenyl methanesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	BBV-40194274-1.0g	2,4,6-trichlorophenyl methanesulfonate	129248-61-9	95%	1.0g	$492.0	2023-01-15
Enamine	BBV-40194274-2.5g	2,4,6-trichlorophenyl methanesulfonate	129248-61-9	95%	2.5g	$1020.0	2023-10-28
Enamine	BBV-40194274-5.0g	2,4,6-trichlorophenyl methanesulfonate	129248-61-9	95%	5.0g	$1291.0	2023-01-15
Enamine	BBV-40194274-10.0g	2,4,6-trichlorophenyl methanesulfonate	129248-61-9	95%	10.0g	$1623.0	2023-01-15
Enamine	BBV-40194274-1g	2,4,6-trichlorophenyl methanesulfonate	129248-61-9	95%	1g	$492.0	2023-10-28
Enamine	BBV-40194274-5g	2,4,6-trichlorophenyl methanesulfonate	129248-61-9	95%	5g	$1291.0	2023-10-28
Enamine	BBV-40194274-10g	2,4,6-trichlorophenyl methanesulfonate	129248-61-9	95%	10g	$1623.0	2023-10-28

2,4,6-trichlorophenyl methanesulfonate Related Literature

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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 2,4,6-trichlorophenyl methanesulfonate

2,4,6-Trichlorophenyl Methanesulfonate

2,4,6-Trichlorophenyl methanesulfonate (CAS No. 129248-61-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a methanesulfonate group (-SO3CH3) with a trichlorophenyl ring. The trichlorophenyl group, substituted at the 2, 4, and 6 positions, imparts distinctive electronic and steric properties to the molecule, making it versatile for use in diverse chemical reactions and processes.

The synthesis of 2,4,6-trichlorophenyl methanesulfonate typically involves the sulfonation of 2,4,6-trichlorophenol using sulfuric acid or other sulfonating agents. This reaction generates the corresponding sulfonic acid intermediate, which is subsequently treated with methylating agents to form the methanesulfonate ester. The process requires precise control of reaction conditions to ensure high purity and stability of the final product.

Recent studies have highlighted the role of methanesulfonate esters like this compound in advanced materials science. For instance, researchers have explored their potential as precursors for the synthesis of high-performance polymers and composites. The methanesulfonate group acts as a reactive site for polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties. Additionally, the trichlorophenyl group contributes to the stability and durability of these materials under harsh environmental conditions.

In the field of catalysis, 2,4,6-trichlorophenyl methanesulfonate has shown promise as a ligand in transition metal catalysts. Its ability to coordinate with metal centers enhances catalytic activity in various reactions, including olefin polymerization and cross-coupling reactions. Recent breakthroughs in asymmetric catalysis have further underscored its potential in producing enantioselective products for pharmaceutical applications.

The electronic properties of methanesulfonate esters also make them valuable in semiconductor manufacturing. The compound's ability to act as a dopant or surface modifier has been leveraged in the development of advanced electronic devices. Recent research has focused on its application in organic electronics, where it plays a role in enhancing charge transport properties and device stability.

From an environmental standpoint, understanding the fate and behavior of 2,4,6-trichlorophenyl methanesulfonate in natural systems is crucial. Studies have shown that under certain conditions, the compound undergoes hydrolysis to release chloride ions and form intermediates that can degrade further. These findings are essential for assessing its potential impact on ecosystems and guiding sustainable practices in its use and disposal.

In conclusion, 2,4,6-trichlorophenyl methanesulfonate (CAS No. 129248-61-9) stands out as a multifaceted compound with applications spanning materials science, catalysis, electronics, and environmental chemistry. Its unique structure and reactivity continue to drive innovative research and development across these disciplines.